Cas no 85441-61-8 (Quinapril)

• Product Name: Quinapril
• CAS No: 85441-61-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 60877
• PubChem ID: 54892
• Update Time: 2025-04-18

Quinapril Chemical and Physical Properties

Names and Identifiers

• Quinapril
• Accupril
• Asig
• (3S)-2-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• Quinapril HCL
• (3S)-2-[(2S)-[[(1S)-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1
• Accupro
• Quinaprilum
• Quinaprilum [Latin]
• Quinazil
• 2-[2-(1-Ethoxycarbonyl-3-phenyl-propyl)aminopropanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (3S)-2-(N-((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-L-alanyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (3S)-2-{N-[(2S)-1-ethoxycarbonyl-4-phenylbutan-2-yl]-L-alanyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• AB00053714-07
• SPBio_000749
• (3S)-2-(N-((2S)-1-ethoxycarbonyl-4-phenylbutan-2-yl)-L-alanyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• RJ84Y44811
• BIDD:GT0797
• HMS2090L05
• DTXCID303547
• UNII-RJ84Y44811
• KBioSS_002077
• DB00881
• BDBM50368166
• KBio2_002077
• A841331
• GTPL6350
• (S)-2-((S)-2-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-ylamino)propanoyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• KBioGR_000994
• (3S)-2-{(2S)-2-[(1S)-1-ethoxycarbonyl-3-phenylpropylamino]propanoyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• NCGC00167962-01
• C07398
• Quinapril (Korec)
• IDI1_000710
• KBio2_004645
• JSDRRTOADPPCHY-HSQYWUDLSA-N
• BRD-K72222507-003-03-6
• QUINAPRIL [VANDF]
• AB00053714_09
• D03752
• Spectrum5_001075
• AKOS015950821
• QUINAPRIL [WHO-DD]
• NINDS_000710
• QUINAPRIL [USP IMPURITY]
• (3S)-2-{N-((S)-1-Ethoxycarbonyl-3-phenylpropyl)-L-alanyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• C09AA06
• KBio3_002522
• SCHEMBL15813
• CHEMBL1592
• (3S)-2-[(2S)-2-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• Quinapril [USP:INN:BAN]
• 3-Isoquinolinecarboxylic acid, 2-(2-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)-1-oxopropyl)-1,2,3,4-tetrahydro-, (3S-(2(R*(R*)),3R*))-
• (3S)-2-[(2S)-2-[[(1S)-1-ethoxycarbonyl-3-phenyl-propyl]amino]propanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• NCGC00167962-02
• (3S)-2-((2S)-2-((1S)-1-ethoxycarbonyl-3-phenylpropylamino)propanoyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• Accuretic
• QUINAPRIL (USP IMPURITY)
• DivK1c_000710
• QUINAPRIL [MI]
• CI-906 (free acid)
• Spectrum_001597
• HMS502D12
• BSPBio_003022
• 3-Isoquinolinecarboxylic acid, 2-((2S)-2-(((1S)-1-(ethoxycarbonyl)-3-phenylpropyl)amino)-1-oxopropyl)-1,2,3,4-tetrahydro-, (3S)-
• BRD-K72222507-003-07-7
• (3S)-2-{N-[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]-L-alanyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• NCGC00167962-05
• CI-906
• Quinapril (INN)
• 3-Isoquinolinecarboxylic acid, 2-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1,2,3,4-tetrahydro-, (3S)-
• DTXSID4023547
• Spectrum2_000825
• (3S)-2-(N-{(1S)-1-[(ethyloxy)carbonyl]-3-phenylpropyl}-L-alanyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• NS00010368
• CHEBI:8713
• SBI-0051931.P002
• 85441-61-8
• AB00053714_08
• KBio2_007213
• Q596022
• QUINAPRIL [INN]
• Spectrum3_001551
• Spectrum4_000727
• KBio1_000710
• NCGC00167962-03
• BRD-K72222507-003-15-0
• NCGC00167962-14
• BRD-K72222507-003-17-6
• BRD-K72222507-003-16-8

• Inchi： 1S/C25H30N2O5/c1-3-32-25(31)21(14-13-18-9-5-4-6-10-18)26-17(2)23(28)27-16-20-12-8-7-11-19(20)15-22(27)24(29)30/h4-12,17,21-22,26H,3,13-16H2,1-2H3,(H,29,30)/t17-,21-,22-/m0/s1
• InChI Key： JSDRRTOADPPCHY-HSQYWUDLSA-N
• SMILES： O=C([C@H](C)N[C@H](C(=O)OCC)CCC1C=CC=CC=1)N1CC2C=CC=CC=2C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 438.21500
• Monoisotopic Mass: 438.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: White solid
• Density: 1.217 g/cm3
• Melting Point: 120-130 ºC
• Boiling Point: 662ºC
• Flash Point: 354.1ºC
• PSA: 95.94000
• LogP: 2.89590

Quinapril Security Information

• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides